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Compound of Interest

Compound Name: ethyl (2S)-2-hydroxypent-4-enoate

Cat. No.: B6150380 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Ethyl (2S)-2-hydroxypent-4-
enoate, a chiral α-hydroxy ester with significant applications in synthetic organic chemistry. The

information presented herein is intended to support research and development activities by

providing key physicochemical data, experimental context, and a comparative analysis with

structurally related molecules.

Physicochemical Properties
The fundamental properties of Ethyl (2S)-2-hydroxypent-4-enoate are summarized below.

These data are critical for experimental design, reaction monitoring, and product

characterization.

Property Value

Molecular Formula C₇H₁₂O₃[1][2]

Molecular Weight 144.17 g/mol [1][2]

CAS Number 157920-22-4[1][2][3]

Predicted Boiling Point 191.2 ± 20.0 °C[2]

Predicted Density 1.025 ± 0.06 g/cm³[2]

Synonyms Ethyl 2-Hydroxy-4-pentenoate[1]
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Structural and Chemical Characteristics
Ethyl (2S)-2-hydroxypent-4-enoate is an organic compound featuring a pent-4-enoate

backbone with a hydroxyl group at the C2 position.[3] Its structure contains a chiral center at

the second carbon, leading to (R)- and (S)-enantiomers.[3] This chirality is a determinant factor

in its biological interactions.[3] The presence of a terminal alkene group makes the molecule

reactive and suitable for a variety of chemical transformations.[3]

The molecule's functional groups—ester, alcohol, and alkene—allow it to undergo several key

reactions:

Oxidation: The secondary hydroxyl group can be oxidized to a ketone.

Reduction: The ester group can be reduced to a primary alcohol.

Substitution: The hydroxyl group is amenable to substitution with other functional groups.[3]

Experimental Protocols
Synthesis via Tin-Mediated Reaction

A common synthesis method involves a tin-mediated reaction of ethyl glyoxylate with allyl

bromide.[3]

Reagents: Ethyl glyoxylate, allyl bromide, powdered tin.

Solvent: Ethanol.

Conditions: The reaction is conducted under sonication.

Yield: This method has been reported to yield the product as a colorless oil with 65%

efficiency.[3]

Characterization: Key spectroscopic data for the synthesized product include:

¹H NMR (CDCl₃): δ 5.80 (dddd, J = 17.2, 10.2, 7.2 Hz, 1H, CH₂=CH), 4.31–4.19 (m, 3H,

OCH₂CH₃ and OH), 1.30 (t, J = 7.1 Hz, 3H, CH₃).[3]
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Comparative Analysis
Understanding the properties of Ethyl (2S)-2-hydroxypent-4-enoate is enhanced by

comparing it to structurally similar compounds.

Compound Name Key Structural Difference Impact on Properties

Ethyl 2-hydroxybutanoate Lacks the C4-C5 double bond.

Reduced reactivity due to the

absence of the alkene group.

[3]

Ethyl 4-hydroxypent-2-enoate

Positional isomer with the

hydroxyl group at C4 and the

double bond at C2.

Alters the electronic and steric

environment, leading to

different reactivity patterns.[3]

Ethyl 2-cyanopent-4-enoate

Hydroxyl group at C2 is

replaced by a cyano (-CN)

group.

The electron-withdrawing

nature of the cyano group

increases the electrophilicity at

C2 and reduces hydrogen-

bonding capacity.

Visualization of Analytical Workflow
The following diagram illustrates a typical workflow for the characterization and analysis of

Ethyl (2S)-2-hydroxypent-4-enoate, from synthesis to structural confirmation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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